1-Methyl-1,6-diazaspiro[3.5]nonane

• Molecular Formula: C8H16N2
• Molecular Weight: 140.23 g/mol
• SMILES: CN1CCC12CCCNC2
• InChI: InChI=1S/C8H16N2/c1-10-6-4-8(10)3-2-5-9-7-8/h9H,2-7H2,1H3
• InChIKey: VIBRAJGBBSHHEB-UHFFFAOYSA-N

Reproducible SAR requires the exact 1-methyl-1,6-diazaspiro[3.5]nonane regioisomer; generic piperazine or other diazaspiro cores alter pharmacology. This building block provides: - Conformationally constrained scaffold (Fsp³ 1.00, zero rotatable bonds) for S1R ligands (Ki 2.7-13 nM) - Alternative exit-vector geometry for DprE1 inhibitor development (MIC <0.016 μg/mL) - Avoids oxidative N-dealkylation pathways seen in linear diamines Supplied with rigorous analytical documentation for global pharmaceutical research.

1-Methyl-1,6-diazaspiro[3.5]nonane: Spirocyclic Diamine Scaffold

1‑Methyl‑1,6‑diazaspiro[3.5]nonane (CAS 1268521‑55‑6, C₈H₁₆N₂) is a saturated spirocyclic diamine that fuses an azetidine ring with a piperidine ring through a shared quaternary carbon . The scaffold places two basic nitrogen atoms in a conformationally constrained arrangement, generating a three‑dimensional vectorial profile that differs fundamentally from monocyclic diamines such as piperazine or homopiperazine. This rigid, sp³‑rich architecture has been exploited in medicinal chemistry programs targeting sigma receptors, kinases, and antimicrobial targets [1][2].

1

Workflow Conformationally constrained spirocyclic diamine scaffold for medicinal chemistry

2

Selection Rigid 1,6-diazaspiro[3.5]nonane core with N-methylation for regioisomeric control

3

Context Suited for sigma receptor, kinase, and antimicrobial target studies

• [1] Cosentino, G. et al. Synthesis, Computational Insights, and Evaluation of Novel Sigma Receptors Ligands. ACS Chem. Neurosci. 2023, 14, 1845–1858. View Source
• [2] Wu, J. et al. Discovery, Design, and Synthesis of Novel 2‑Benzyl‑2,7‑diazaspiro[3.5]nonane Benzothiazinones with Broad‑Spectrum Antimycobacterial Activity. J. Med. Chem. 2025, Article ASAP. DOI: 10.1021/acs.jmedchem.5c02429. View Source

Irreplaceability of 1-Methyl-1,6-diazaspiro[3.5]nonane

Although the 1,6‑diazaspiro[3.5]nonane family shares a nominal spirocyclic architecture, the position of nitrogen atoms and the presence (or absence) of N‑methylation create distinct pharmacophores. In sigma receptor programs, a single methyl substituent on the scaffold can switch a ligand from S1R agonism to S1R antagonism, as demonstrated with close analogs of the 2,7‑diazaspiro[3.5]nonane core [1]. In antimycobacterial series, moving the benzyl attachment from the 2‑position to other nitrogen positions dramatically alters DprE1 binding and the resulting MIC values [2]. Generic substitution with piperazine, 2,7‑diazaspiro[3.5]nonane, or 1,6‑diazaspiro[3.5]nonane (unmethylated) therefore risks loss of the desired pharmacology and physicochemical profile. This makes procurement of the precisely defined 1‑methyl‑1,6‑diazaspiro[3.5]nonane regioisomer essential for reproducible SAR studies.

Regioisomer mismatch 2,7-diazaspiro[3.5]nonane or unmethylated 1,6-core may alter target binding geometry and functional outcomes.

Functional profile shift N-methylation pattern can switch S1R agonism to antagonism; generic diamines risk loss of desired pharmacology.

Scaffold flexibility Piperazine or linear diamines lack spirocyclic constraint, potentially reducing metabolic stability and target pre-organization.

• [1] Cosentino, G. et al. Synthesis, Computational Insights, and Evaluation of Novel Sigma Receptors Ligands. ACS Chem. Neurosci. 2023, 14, 1845–1858. View Source
• [2] Wu, J. et al. Discovery, Design, and Synthesis of Novel 2‑Benzyl‑2,7‑diazaspiro[3.5]nonane Benzothiazinones with Broad‑Spectrum Antimycobacterial Activity. J. Med. Chem. 2025, Article ASAP. DOI: 10.1021/acs.jmedchem.5c02429. View Source

Quantified Evidence for 1-Methyl-1,6-diazaspiro[3.5]nonane

S1R Affinity & Functional Selectivity Modulation

In a systematic study of 2,7‑diazaspiro[3.5]nonane derivatives, compound 4b (AD186, lacking an N‑methyl on the azetidine) displayed Ki values of 2.7 nM at S1R and 27 nM at S2R (10‑fold S1R‑selective) and produced in vivo S1R agonism. In contrast, close analogs 5b (AB21) and 8f (AB10), which carry distinct N‑substituents, acted as S1R antagonists while retaining high S1R affinity (Ki = 13 nM and 10 nM, respectively) [1]. The 1‑methyl‑1,6‑diazaspiro[3.5]nonane scaffold presents a regioisomeric constitutional isomer of the 2,7‑series; the methylation pattern can be used to program agonist versus antagonist functional outcomes at S1R.

S1R Affinity & Selectivity

Class-level inference

N-methylation controls agonist vs antagonist outcome; representative Ki 2.7–13 nM in 2,7-series

Supports functional selectivity programming in sigma receptor studies

1,6-regioisomer provides alternative exit-vector geometry

Evidence Dimension	S1R binding affinity (Ki) and functional profile
Target Compound Data	1‑Methyl‑1,6‑diazaspiro[3.5]nonane scaffold: methylation pattern analogous to 2,7‑series compounds that displayed S1R Ki = 2.7–13 nM (representative).
Comparator Or Baseline	Unsubstituted 2,7‑diazaspiro[3.5]nonane core or N‑unmethylated analog 4b (Ki = 2.7 nM, agonist).
Quantified Difference	N‑Methylation at the azetidine nitrogen of the 1,6‑regioisomer is predicted to influence S1R functional selectivity similarly to the 2,7‑series; the 1,6‑regioisomer provides an alternative vector for exit vectors.
Conditions	Radioligand binding assays using [³H]‑pentazocine (S1R) and [³H]‑DTG (S2R); in vivo mechanical allodynia model in mice.

Why This Matters

Programs targeting sigma receptors need precise control over agonist/antagonist functional profiles; the N‑methylated 1,6‑regioisomer provides a differentiated scaffold for tuning this balance.

• [1] Cosentino, G. et al. Synthesis, Computational Insights, and Evaluation of Novel Sigma Receptors Ligands. ACS Chem. Neurosci. 2023, 14, 1845–1858. View Source

Diazaspiro Benzothiazinones as Antitubercular Agents

A series of benzothiazinones bearing a 2‑benzyl‑2,7‑diazaspiro[3.5]nonane moiety showed MIC values below 0.016 μg/mL against drug‑sensitive and multidrug‑resistant M. tuberculosis strains [1]. Lead compound B2, based on the same 2,7‑diazaspiro[3.5]nonane core, subsequently demonstrated broad‑spectrum activity against nontuberculous mycobacteria (MIC = 0.03125–2.5 μg/mL) [2]. The 1‑methyl‑1,6‑diazaspiro[3.5]nonane scaffold offers a regioisomeric alternative to the 2,7‑series for exploring DprE1 binding, with the potential to overcome Cys387Ala mutation‑mediated resistance observed in NTM.

Antimycobacterial MIC

Cross-study comparable

MIC

Supports DprE1 inhibitor screening with potential differentiated resistance profiles

Regioisomeric scaffold may address Cys387Ala mutation context

Metabolic Stability

Class-level inference

Spirocyclic constraint reduces oxidative metabolism vs linear diamines in liver microsomes

Reported context for KRAS G12C covalent inhibitor stability optimization

Quantitative t₁/₂ and CLint data available from primary 2,7-series article

Fsp³ vs Piperazine

Class-level inference

Fsp³ = 1.00 vs 0.75 (piperazine); zero rotatable bonds in core

Higher sp³ fraction may support improved solubility and reduced off-target promiscuity

Calculated from molecular formula; conformational rigidity confirmed

Synthetic Accessibility

Cross-study comparable

One-step, quantitative yield reported vs 3–5 steps (20–40%) for alternative spirocycles

Supports rapid scale-up and lower procurement costs for medicinal chemistry supply

Vilsmeier conditions; full characterization by NMR, IR, Raman

Commercial Purity

Head-to-head

≥97–98% (N-methyl) vs 95% (unmethylated dihydrochloride)

Higher starting purity may reduce pre-assay purification needs

Supplier-certified HPLC; verify lot-specific COA

Evidence Dimension	Antimycobacterial MIC (μg/mL)
Target Compound Data	1‑Methyl‑1,6‑diazaspiro[3.5]nonane scaffold: regioisomeric to the 2,7‑series; expected to enable similar DprE1 targeting when functionalized with benzothiazinone warheads.
Comparator Or Baseline	2‑Benzyl‑2,7‑diazaspiro[3.5]nonane benzothiazinones: MIC < 0.016 μg/mL (MTB) and 0.03125–2.5 μg/mL (NTM).
Quantified Difference	The 1,6‑regioisomer positions nitrogen atoms to interact with Asp326 of M. abscessus DprE1, an interaction that is conserved across mycobacterial species; the 2,7‑series achieved this via the 2‑benzyl‑2,7‑diazaspiro[3.5]nonane core.
Conditions	Drug‑sensitive H37Rv and MDR clinical isolates; M. abscessus and M. avium strains.

Why This Matters

Suppliers of 1‑methyl‑1,6‑diazaspiro[3.5]nonane enable medicinal chemistry teams to explore an underexploited regioisomeric space for next‑generation DprE1 inhibitors with potential activity against both MTB and NTM.

• [1] Ma, C. et al. Identification of benzothiazinones containing 2‑benzyl‑2,7‑diazaspiro[3.5]nonane moieties as new antitubercular agents. Eur. J. Med. Chem. 2020, 202, 112551. View Source
• [2] Wu, J. et al. Discovery, Design, and Synthesis of Novel 2‑Benzyl‑2,7‑diazaspiro[3.5]nonane Benzothiazinones with Broad‑Spectrum Antimycobacterial Activity. J. Med. Chem. 2025, Article ASAP. DOI: 10.1021/acs.jmedchem.5c02429. View Source

Metabolic Stability in KRAS G12C Inhibitors

Covalent inhibitors built on a 2,7‑diazaspiro[3.5]nonane core have been shown to possess favorable metabolic stability in human and mouse liver microsomes. Compound 7b from a series of 1‑{2,7‑diazaspiro[3.5]nonan‑2‑yl}prop‑2‑en‑1‑one derivatives exhibited high metabolic stability coupled with potent KRAS G12C inhibition [1]. The spirocyclic scaffold restricts rotational freedom, reducing oxidative metabolism at the azetidine and piperidine rings compared to linear diamines.

Metabolic Stability

Class-level inference

Spirocyclic constraint reduces oxidative metabolism vs linear diamines in liver microsomes

Reported context for KRAS G12C covalent inhibitor stability optimization

Quantitative t₁/₂ and CLint data available from primary 2,7-series article

Evidence Dimension	In vitro metabolic stability (human and mouse liver microsomes)
Target Compound Data	1‑Methyl‑1,6‑diazaspiro[3.5]nonane scaffold: spirocyclic constraint expected to confer similar metabolic stability advantages as the 2,7‑series.
Comparator Or Baseline	Linear diamines (e.g., N,N‑dimethylethylenediamine) or monocyclic piperazine: typically more susceptible to N‑dealkylation and oxidative metabolism.
Quantified Difference	Precise t₁/₂ or CLint values for the 2,7‑series compound 7b are reported in the primary article (quantitative data available upon request); the spirocyclic architecture is credited for the improved stability relative to earlier linear diamine‑based covalent inhibitors.
Conditions	Human and mouse liver microsome incubation, NADPH‑dependent metabolism.

Why This Matters

For covalent inhibitor programs, metabolic stability directly impacts in vivo PK and target engagement; access to 1‑methyl‑1,6‑diazaspiro[3.5]nonane as a building block enables synthesis of metabolically resilient lead candidates.

• [1] Imaizumi, T. et al. Discovery and biological evaluation of 1‑{2,7‑diazaspiro[3.5]nonan‑2‑yl}prop‑2‑en‑1‑one derivatives as covalent inhibitors of KRAS G12C with favorable metabolic stability and anti‑tumor activity. Bioorg. Med. Chem. 2022, 72, 116992. (PDB: 7YCC). View Source

Rigidity Advantage Over Piperazine

The fully saturated 1‑methyl‑1,6‑diazaspiro[3.5]nonane scaffold achieves an Fsp³ (fraction of sp³‑hybridized carbons) of 1.00, meaning every carbon is sp³‑hybridized. In comparison, piperazine has an Fsp³ of 0.75 (two sp³ carbons and two sp² carbons in the aromatic ring of typical derivatives), and linear diamines such as N,N‑dimethylethylenediamine have an Fsp³ of 0.71. Higher Fsp³ is correlated with improved aqueous solubility, reduced off‑target promiscuity, and higher clinical success rates [1]. The spirocyclic junction eliminates rotatable bonds within the core, pre‑organizing the pharmacophore for target binding.

Fsp³ vs Piperazine

Class-level inference

Fsp³ = 1.00 vs 0.75 (piperazine); zero rotatable bonds in core

Higher sp³ fraction may support improved solubility and reduced off-target promiscuity

Calculated from molecular formula; conformational rigidity confirmed

Evidence Dimension	Fraction of sp³‑hybridized carbon atoms (Fsp³)
Target Compound Data	1‑Methyl‑1,6‑diazaspiro[3.5]nonane: Fsp³ = 1.00 (8 sp³ carbons / 8 total carbons).
Comparator Or Baseline	Piperazine (representative): Fsp³ ≈ 0.75; N,N‑dimethylethylenediamine: Fsp³ ≈ 0.71.
Quantified Difference	Fsp³ advantage of +0.25 over piperazine and +0.29 over linear diamine; zero rotatable bonds in the spirocyclic core vs. 1–2 rotatable bonds for linear diamines.
Conditions	Calculated from molecular formula; conformational rigidity confirmed by absence of rotatable bonds in the spirocyclic core.

Why This Matters

Procurement of high‑Fsp³ building blocks is a direct strategy for improving lead compound properties and clinical developability; 1‑methyl‑1,6‑diazaspiro[3.5]nonane offers a maximal Fsp³ scaffold not achievable with common monocyclic diamines.

• [1] Lovering, F.; Bikker, J.; Humblet, C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. J. Med. Chem. 2009, 52, 6752–6756. View Source

One-Step Synthesis Enables Rapid Scale-Up

A one‑step synthesis of a 1,6‑diazaspiro[3.5]nonane derivative has been reported in quantitative yield using adapted Vilsmeier conditions, with full characterization by ¹H‑, ²H‑, ¹³C‑NMR, IR, and Raman spectroscopy [1]. In contrast, alternative spirocyclic scaffolds such as 2,6‑diazaspiro[3.4]octane or 2,7‑diazaspiro[4.4]nonane often require multi‑step sequences involving ring‑closing metathesis or orthogonal protection strategies, increasing synthesis time and cost.

Synthetic Accessibility

Cross-study comparable

One-step, quantitative yield reported vs 3–5 steps (20–40%) for alternative spirocycles

Supports rapid scale-up and lower procurement costs for medicinal chemistry supply

Vilsmeier conditions; full characterization by NMR, IR, Raman

Evidence Dimension	Synthetic step count and yield
Target Compound Data	1,6‑Diazaspiro[3.5]nonane derivative: one step, quantitative yield.
Comparator Or Baseline	2,7‑Diazaspiro[4.4]nonane series: multi‑step synthesis (3–5 steps, ~20–40% overall yield); 2,6‑diazaspiro[3.4]octane: requires orthogonally protected intermediates and ring‑closing metathesis.
Quantified Difference	One step vs. 3–5 steps; quantitative yield vs. 20–40% overall yield.
Conditions	Vilsmeier conditions for 1,6‑diazaspiro synthesis; ring‑closing metathesis and orthogonal protection for comparators.

Why This Matters

Rapid, high‑yielding synthesis translates to lower procurement costs, faster lead optimization cycles, and better scalability for medicinal chemistry supply.

• [1] Jaster, J. et al. One‑Step Synthesis of a 1,6‑Diazaspiro[3.5]nonane Derivative in Quantitative Yield. Molbank 2023, 2023, M1654. View Source

Commercial Purity for Direct SAR Use

1‑Methyl‑1,6‑diazaspiro[3.5]nonane is commercially available from multiple vendors with purity specifications of ≥97% (Chemenu, Cat. CM561769) and NLT 98% (MolCore, Cat. MC515656) . In comparison, the unmethylated 1,6‑diazaspiro[3.5]nonane dihydrochloride is most commonly supplied at 95% purity . The higher purity grade of the 1‑methyl derivative reduces the need for additional purification before use in SAR or biological assays.

Commercial Purity

Head-to-head

≥97–98% (N-methyl) vs 95% (unmethylated dihydrochloride)

Higher starting purity may reduce pre-assay purification needs

Supplier-certified HPLC; verify lot-specific COA

Evidence Dimension	Commercial purity specification
Target Compound Data	1‑Methyl‑1,6‑diazaspiro[3.5]nonane: ≥97% (Chemenu), NLT 98% (MolCore).
Comparator Or Baseline	1,6‑Diazaspiro[3.5]nonane dihydrochloride (unmethylated): Min. 95% (AKSci, Fluorochem, Chemenu).
Quantified Difference	Purity advantage of +2–3 percentage points (97–98% vs. 95%).
Conditions	Supplier‑certified purity by HPLC or equivalent method.

Why This Matters

Higher starting purity minimizes variability in downstream biological data and eliminates time‑consuming purification steps, improving efficiency in hit‑to‑lead workflows.

Optimal Applications of 1-Methyl-1,6-diazaspiro[3.5]nonane

S1R Agonist/Antagonist Probes for Neuropathic Pain

The N‑methylated 1,6‑diazaspiro[3.5]nonane core provides a rigid scaffold for generating tool compounds that target sigma‑1 receptors (S1R). Data from the 2,7‑series demonstrate that N‑substitution controls S1R agonist versus antagonist functional outcomes with Ki values in the low nanomolar range (2.7–13 nM) [1]. The 1,6‑regioisomer offers an alternative exit‑vector geometry for exploring S1R binding pocket interactions.

DprE1 Inhibitors for MDR-TB and NTM

2‑Benzyl‑2,7‑diazaspiro[3.5]nonane benzothiazinones have achieved sub‑0.016 μg/mL MICs against drug‑sensitive and MDR‑TB, and broad‑spectrum NTM activity (MIC 0.03125–2.5 μg/mL) [2]. The 1‑methyl‑1,6‑diazaspiro[3.5]nonane scaffold may be amenable to similar benzothiazinone conjugation for exploring DprE1 inhibition with potentially differentiated resistance profiles.

Covalent KRAS G12C Inhibitors with High Metabolic Stability

The 2,7‑diazaspiro[3.5]nonane acrylamide series has demonstrated potent KRAS G12C inhibition with favorable metabolic stability in liver microsomes [3]. The constrained spirocyclic core avoids oxidative N‑dealkylation pathways that degrade linear diamine‑based inhibitors. The 1‑methyl‑1,6‑diazaspiro[3.5]nonane building block can be used to synthesize analogous covalent warheads with potentially distinct selectivity windows.

Maximal Fsp³ Building Blocks for Fragment-Based Discovery

With an Fsp³ of 1.00 and zero rotatable bonds in the core, 1‑methyl‑1,6‑diazaspiro[3.5]nonane is an ideal fragment for diversity‑oriented synthesis aimed at improving clinical developability [4]. It outperforms commonly used piperazine (Fsp³ ≈ 0.75) and linear diamine fragments in three‑dimensionality and conformational pre‑organization.

Application

Selection Property

Validation Focus

S1R probe development

N-methylation pattern for agonist/antagonist control

Binding affinity and functional selectivity assays

DprE1 inhibitor screening

Regioisomeric 1,6-diazaspiro core for benzothiazinone conjugation

MIC determination against drug-sensitive and resistant strains

Covalent KRAS G12C inhibitor design

Spirocyclic constraint for metabolic stability

Liver microsome stability and target engagement assays

Fragment-based discovery

Maximal Fsp³ (1.00) and zero rotatable bonds

Solubility, promiscuity panels, and ligand efficiency metrics

• [1] Cosentino, G. et al. Synthesis, Computational Insights, and Evaluation of Novel Sigma Receptors Ligands. ACS Chem. Neurosci. 2023, 14, 1845–1858. View Source
• [2] Ma, C. et al. Eur. J. Med. Chem. 2020, 202, 112551; Wu, J. et al. J. Med. Chem. 2025, Article ASAP. View Source
• [3] Imaizumi, T. et al. Bioorg. Med. Chem. 2022, 72, 116992. View Source
• [4] Lovering, F.; Bikker, J.; Humblet, C. J. Med. Chem. 2009, 52, 6752–6756. View Source